Cas no 1228898-13-2 (3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde)

• Product Name: 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde
• CAS No: 1228898-13-2
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4925510
• Update Time: 2025-11-01

3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(2-fluorophenyl)isonicotinaldehyde
• 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H7F2NO/c13-11-4-2-1-3-8(11)9-5-15-6-12(14)10(9)7-16/h1-7H
• InChI Key： NBCUPLBTADYESF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC=C(C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde

Recent Advances in the Study of 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde (CAS: 1228898-13-2)

The compound 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde (CAS: 1228898-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of two fluorine atoms and an aldehyde group in its structure allows for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In terms of biological activity, preliminary investigations have demonstrated that 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde exhibits moderate inhibitory effects on specific enzyme targets involved in inflammatory and neurodegenerative pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound showed promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents.

Further mechanistic studies have explored the compound's interactions with various biological targets at the molecular level. Computational docking simulations and X-ray crystallography have provided insights into the binding modes of 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde with key proteins, revealing specific hydrogen bonding and hydrophobic interactions that contribute to its bioactivity. These structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde. Recent in vivo studies have indicated that the compound exhibits limited bioavailability, likely due to its rapid metabolism and poor solubility. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations and improve its therapeutic potential.

In conclusion, 3-Fluoro-5-(2-fluorophenyl)isonicotinaldehyde represents a versatile and promising scaffold in medicinal chemistry, with demonstrated bioactivity against relevant therapeutic targets. Ongoing research efforts are focused on optimizing its chemical and pharmacological properties to advance its development as a potential drug candidate. Future studies should further elucidate its mechanism of action and evaluate its efficacy in preclinical models of disease.